Cas no 5949-49-5 (6-Beta-Hydroxy-19-Norandrostenedione)

6-Beta-Hydroxy-19-Norandrostenedione structure
5949-49-5 structure
Product Name:6-Beta-Hydroxy-19-Norandrostenedione
CAS No:5949-49-5
MF:C18H24O3
MW:288.381365776062
CID:1079914
PubChem ID:151288
Update Time:2025-04-20

6-Beta-Hydroxy-19-Norandrostenedione Chemical and Physical Properties

Names and Identifiers

    • 6-Beta-Hydroxy-19-Norandrostenedione
    • 6beta-Hydroxyestr-4-ene-3,17-dione
    • Estr-4-ene-3,17-dione, 6-hydroxy-, (6beta)-
    • 6-hydroxyestr-4-ene-3,17-dione
    • 5949-49-5
    • (6R,8R,9S,10R,13S,14S)-6-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
    • DTXSID00974893
    • 6 beta-hydroxyestr-4-ene-3,17-dione
    • SCHEMBL16188739
    • Inchi: 1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h8,11-13,15-16,20H,2-7,9H2,1H3/t11-,12-,13-,15+,16-,18+/m1/s1
    • InChI Key: FCGVJIQPGVYHQN-QRJTWQJVSA-N
    • SMILES: O[C@H]1C2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]2C1)=O)=O

Computed Properties

  • Exact Mass: 288.17262
  • Monoisotopic Mass: 288.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 484°C at 760 mmHg
  • Flash Point: 260.6°C
  • Refractive Index: 1.574
  • PSA: 54.37
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